Cas no 1343058-10-5 (5-Prop-2-ynyloxypyrazine-2-carboxylic acid)
1343058-10-5 structure
Product Name:5-Prop-2-ynyloxypyrazine-2-carboxylic acid
CAS No:1343058-10-5
MF:C8H6N2O3
MW:178.14484167099
CID:2118698
Update Time:2023-08-04
5-Prop-2-ynyloxypyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(prop-2-ynyloxy)pyrazine-2-carboxylic acid
- 5-Prop-2-ynyloxypyrazine-2-carboxylic acid
- 5-(prop-2-yn-1-yloxy)pyrazine-2-carboxylic acid
- WAGLCMDRPAZHSJ-UHFFFAOYSA-N
- 5-Prop-2-ynyloxy-pyrazine-2-carboxylic acid
- 2-Pyrazinecarboxylic acid, 5-(2-propyn-1-yloxy)-
-
- Inchi: 1S/C8H6N2O3/c1-2-3-13-7-5-9-6(4-10-7)8(11)12/h1,4-5H,3H2,(H,11,12)
- InChI Key: WAGLCMDRPAZHSJ-UHFFFAOYSA-N
- SMILES: O(CC#C)C1C=NC(C(=O)O)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 233
- Topological Polar Surface Area: 72.3
5-Prop-2-ynyloxypyrazine-2-carboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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